Cas no 2728709-99-5 ((3S)-3-(methanesulfonylmethyl)morpholine)

• Product Name: (3S)-3-(methanesulfonylmethyl)morpholine
• CAS No: 2728709-99-5
• MF: C₆H₁₃NO₃S
• MW: 179.237320661545
• MDL: MFCD34562092
• CID: 5654007
• PubChem ID: 165587940
• Update Time: 2023-09-20

(3S)-3-(methanesulfonylmethyl)morpholine Chemical and Physical Properties

Names and Identifiers

• 2728709-99-5
• (3S)-3-(methanesulfonylmethyl)morpholine
• EN300-28258483

• MDL： MFCD34562092
• Inchi： 1S/C6H13NO3S/c1-11(8,9)5-6-4-10-3-2-7-6/h6-7H,2-5H2,1H3/t6-/m0/s1
• InChI Key： BUQUYJJBPSPYPH-LURJTMIESA-N
• SMILES： S(C)(C[C@@H]1COCCN1)(=O)=O

Computed Properties

• Exact Mass: 179.06161445g/mol
• Monoisotopic Mass: 179.06161445g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 63.8Ų